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Compound of Interest

Compound Name: Pbdb-T

Cat. No.: B11937404 Get Quote

The efficiency and stability of organic solar cells (OSCs) are critically dependent on the careful

selection of interlayer materials. This guide provides a comparative analysis of the performance

of photovoltaic devices based on the donor polymer poly[(2,6-(4,8-bis(5-(2-ethylhexyl)thiophen-

2-yl)-benzo[1,2-b:4,5-b']dithiophene))-alt-(5,5-(1',3'-di-2-thienyl-5',7'-bis(2-

ethylhexyl)benzo[1',2'-c:4',5'-c']dithiophene-4,8-dione))] (PBDB-T) with various hole transport

layers (HTLs) and electron transport layers (ETLs). The data presented is compiled from

multiple research studies to offer a comprehensive overview for researchers, scientists, and

drug development professionals working in the field of organic electronics.

Performance Comparison of Hole Transport Layers
(HTLs)
The hole transport layer plays a crucial role in selectively extracting and transporting holes from

the active layer to the anode while blocking electrons. The choice of HTL significantly impacts

the power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density

(Jsc), and fill factor (FF) of the device.
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Active
Layer

HTL Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

PBDB-

T:ITIC

PEDOT:PS

S
0.91 25.71 58.45 13.74 [1][2]

PBDB-

T:ITIC

Graphene

Oxide (GO)
0.9148 25.71 58.45 13.74 [1][2]

PBDB-

T:ITIC
None - - - 4.45 [3]

PBDB-

T:ITIC
NPB - - - -

PBDB-

T:ITIC
TPD - - 50.52 5.26

PBDB-T:IT-

M

MoO3:NiO

x
- - - 10.81

PBDB-

T:ITIC

UV-

deposited

MoO3

- - - 9.27

PBDB-T-

2F:Y6

Aqueous

MoOx
- - - 17.0

PBDB-

T:PZT

PEDOT:PS

S
- - - ~14.9

PBDB-

T:PZT
CuI

>

PEDOT:PS

S

- - > 20

PBDB-

T:PZT
P3HT

>

PEDOT:PS

S

<

PEDOT:PS

S

- > 20

Note: Performance metrics can vary based on the specific acceptor material used in the active

layer blend and the overall device architecture. For instance, a study on a PBDB-T:PZT based

all-polymer solar cell reported that replacing the conventional PEDOT:PSS HTL with materials
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like CuI or P3HT could potentially boost the PCE to over 20%. Another study highlighted that a

TPD HTL could effectively suppress leakage current and improve PCE in PBDB-T:ITIC

devices. Graphene oxide has also been investigated as a promising alternative to the

commonly used PEDOT:PSS, showing comparable performance.

Performance Comparison of Electron Transport
Layers (ETLs)
The electron transport layer facilitates the efficient extraction and transport of electrons from

the active layer to the cathode while blocking holes. While the provided search results primarily

focus on HTLs, the importance of the ETL is well-established. For instance, in a PBDB-T:PZT

based device, PFN-Br was used as the ETL. Another study on a PBDB-T:ITIC based device

also employed PFN-Br as the ETL. The selection of an appropriate ETL with well-matched

energy levels is critical to minimize energy loss and enhance device performance.

Experimental Protocols
The following provides a general overview of the experimental protocols used in the fabrication

and characterization of PBDB-T based organic solar cells, as compiled from the referenced

studies.

Device Fabrication
A common device architecture for PBDB-T based solar cells is the conventional structure of

ITO/HTL/Active Layer/ETL/Ag. Another is the inverted structure. The fabrication process

typically involves the following steps:

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

HTL Deposition: The hole transport layer material (e.g., PEDOT:PSS, Graphene Oxide) is

spin-coated onto the cleaned ITO substrate, followed by annealing.

Active Layer Deposition: A solution of the PBDB-T donor and a suitable acceptor (e.g., ITIC,

PZT, PC71BM) in a solvent like chloroform or chlorobenzene is spin-coated on top of the

HTL in a nitrogen-filled glovebox. The thickness of the active layer is a critical parameter that

is often optimized.
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ETL Deposition: The electron transport layer (e.g., PFN-Br) is then spin-coated onto the

active layer.

Cathode Deposition: Finally, a metal cathode, typically silver (Ag) or aluminum (Al), is

deposited by thermal evaporation under high vacuum.

Characterization
The performance of the fabricated devices is typically characterized under simulated AM 1.5G

solar illumination at 100 mW/cm². The key performance parameters are extracted from the

current density-voltage (J-V) curves and include:

Open-circuit voltage (Voc): The maximum voltage a solar cell can produce when there is no

current flowing.

Short-circuit current density (Jsc): The maximum current density a solar cell can produce

when the voltage across it is zero.

Fill Factor (FF): The ratio of the maximum power from the solar cell to the product of Voc and

Jsc.

Power Conversion Efficiency (PCE): The overall efficiency of the solar cell in converting light

energy into electrical energy.

Visualizing Device Architecture and Energy Levels
The following diagrams illustrate the typical device structure and the energy level alignment of

the different layers in a PBDB-T based organic solar cell.
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Caption: A typical conventional device structure for a PBDB-T based organic solar cell.

Energy Level Diagram (Illustrative)
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Caption: An illustrative energy level diagram showing the alignment of different layers.

This guide provides a snapshot of the current understanding of how different interlayers affect

the performance of PBDB-T based solar cells. The ongoing development of novel interlayer

materials continues to be a critical area of research for pushing the efficiency and stability of

organic photovoltaics to new heights.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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